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Compound of Interest

Compound Name: 13(Z),16(Z)-Docosadienyl acetate

Cat. No.: B15548265

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Initial research for natural sources of 13(Z),16(Z)-Docosadienyl acetate did not

yield specific findings. This guide focuses on the closely related and biologically active

compound, (Z)-13-docosenamide (Erucamide), for which natural sources have been identified.

(Z)-13-Docosenamide: An Overview

(Z)-13-Docosenamide, the amide derivative of erucic acid, is a fatty acid amide that has

garnered significant interest within the scientific community due to its diverse biological

activities. It has been identified in various natural sources and exhibits antimicrobial, cytotoxic,

and anti-inflammatory properties, making it a compound of interest for drug discovery and

development.

Natural Sources of (Z)-13-Docosenamide
(Z)-13-Docosenamide has been isolated from several natural sources, including fungi and

plants. This section details the primary sources identified in the literature.

Table 1: Natural Sources and Biological Activities of (Z)-13-Docosenamide
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Natural Source Organism Type Part Used
Bioactive
Compounds
Identified

Reported
Biological
Activities of
(Z)-13-
Docosenamide

Penicillium

chrysogenum
Fungus

Extracellular

Extract

(Z)-13-

docosenamide

and 15 other

variable

compounds[1][2]

[3][4]

Antimicrobial and

cytotoxic[1][2][3]

[4]

Zingiber

officinale

(Ginger)

Plant Rhizome

(Z)-13-

docosenamide,

among other

phytochemicals[5

][6]

Antinociceptive

and anti-

inflammatory[5]

Erythrina indica

(Indian Coral

Tree)

Plant Leaves
(Z)-13-

docosenamide[7]
Anticancer[7]

Experimental Protocols: Isolation and Purification
The isolation and purification of (Z)-13-docosenamide from its natural sources involve multi-

step processes combining extraction and chromatographic techniques. The following is a

detailed methodology based on the successful isolation from Penicillium chrysogenum.[1][2][3]

Fungal Fermentation and Extraction
Organism:Penicillium chrysogenum

Culture Medium: Potato Dextrose Broth (PDB).

Fermentation: The fungus is cultured in PDB for a specified period to allow for the production

of secondary metabolites, including (Z)-13-docosenamide, which are secreted into the

extracellular medium.
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Extraction: The fungal biomass is separated from the culture broth by filtration. The cell-free

supernatant is then extracted with an organic solvent, such as ethyl acetate, to partition the

bioactive compounds.

Chromatographic Purification
Flash Chromatography: The crude extract is subjected to flash chromatography on a silica

gel column. Elution is performed with a gradient of solvents (e.g., n-hexane and ethyl

acetate) of increasing polarity to separate the compounds based on their affinity for the

stationary phase. Fractions are collected and monitored by Thin Layer Chromatography

(TLC).

High-Performance Liquid Chromatography (HPLC): Fractions showing promising bioactivity

are further purified by HPLC. A C18 column is typically used with a mobile phase gradient,

for instance, of methanol and water.[1] The compound corresponding to the major peak with

the desired biological activity is collected.

Structural Elucidation
The purified compound is identified and characterized using various spectroscopic techniques:

Gas Chromatography-Mass Spectrometry (GC-MS): To determine the molecular weight and

fragmentation pattern.[1]

Nuclear Magnetic Resonance (NMR): 1H and 13C NMR spectroscopy to elucidate the

chemical structure.[1]

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in

the molecule.[1]

Biological Activities of (Z)-13-Docosenamide
(Z)-13-Docosenamide exhibits a range of biological effects, as summarized in the table below.

Table 2: Quantitative Bioactivity Data for (Z)-13-Docosenamide
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Activity
Test Organism/Cell
Line

Metric Result

Antimicrobial Bacillus subtilis MIC ~10 µg/mL[1][3]

Staphylococcus

aureus
MIC ~10 µg/mL[1][3]

Klebsiella

pneumoniae
MIC ~10 µg/mL[1][3]

Escherichia coli MIC ~10 µg/mL[1][3]

Penicillium

aurantiogriseum
MIC ~20 µg/mL[1][3]

Aspergillus fumigatus MIC ~20 µg/mL[1][3]

Cytotoxic
Hepatocellular

carcinoma cells
IC₅₀ 23.8 ± 0.8 µg/mL[1][3]

Anticancer

Adenocarcinomic

human alveolar basal

epithelial cells (A549)

-
Notable anticancer

activity observed[7]

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the isolation and identification of

(Z)-13-docosenamide from Penicillium chrysogenum.
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Caption: Workflow for Isolation and Analysis of (Z)-13-Docosenamide.

Biological Effects of (Z)-13-Docosenamide
This diagram outlines the observed biological effects of (Z)-13-docosenamide. The precise

signaling pathways are still under investigation.
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Caption: Biological Effects of (Z)-13-Docosenamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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